Cas no 500707-00-6 (2-Thiophenecarboxylic acid, 5-(2-methoxyphenyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-(2-methoxyphenyl)-, methyl ester
• CAS No: 500707-00-6
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 1556099
• PubChem ID: 5098316
• Update Time: 2025-04-21

2-Thiophenecarboxylic acid, 5-(2-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(2-methoxyphenyl)-, methyl ester
• SCHEMBL5643716
• DB-417389
• 2-(5-methoxycarbonylthien-2-yl)-1-methoxybenzene
• HMANALUKKTVEKA-UHFFFAOYSA-N
• Methyl 5-(2-methoxyphenyl)-2-thiophenecarboxylate
• 500707-00-6

• Inchi： 1S/C13H12O3S/c1-15-10-6-4-3-5-9(10)11-7-8-12(17-11)13(14)16-2/h3-8H,1-2H3
• InChI Key： HMANALUKKTVEKA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 248.05076
• Monoisotopic Mass: 248.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 35.53